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Compound of Interest

Compound Name: 4-Cyclohexylphenol

Cat. No.: B075765

An In-depth Technical Guide to 4-Cyclohexylphenol

Introduction

4-Cyclohexylphenol (CAS No. 1131-60-8) is an aromatic organic compound characterized by
a cyclohexyl group attached to the para position of a phenol ring.[1][2] It is a white to light
yellow crystalline solid with a faint, characteristic phenolic odor.[1][3] This compound is
sparingly soluble in water but shows good solubility in various organic solvents.[1][3] 4-
Cyclohexylphenol serves as a crucial intermediate in the synthesis of a wide range of
specialty chemicals.[3] Its applications are diverse, spanning the production of polymers,
resins, surfactants, UV absorbers, antioxidants, pharmaceuticals, and agrochemicals.[1][3] In
the polymer industry, it functions as a monomer or a crosslinking agent to enhance material
properties like durability and environmental resistance.[1][3] Furthermore, it is a key building
block in the development of new drugs and is used in the synthesis of pesticides and
herbicides.[3]

Physicochemical and Identification Data

Quantitative data regarding the properties and identifiers of 4-Cyclohexylphenol are
summarized below for easy reference and comparison.

Table 1: Physicochemical Properties
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Property Value Source
Molecular Formula C12H160 [11[3]
Molecular Weight 176.25 g/mol [2][3]
Melting Point 129-135°C [31[4]
Boiling Point 213-215°C [3114]
Boiling Point (at 11 Torr) 150-153°C [5]
Flash Point 153°C [3]

Water Solubility

66.66 mg/L (at 25°C)

[1]3]

pKa

10.15 + 0.13 (Predicted)

[1]3]

Vapor Pressure

0.00144 mmHg (at 25°C)

[3]

Appearance

White to light yellow crystalline

solid/powder

[1]3]

ble 2: Chemical Identii

Identifier Value Source

CAS Number 1131-60-8 [1112113]

EINECS Number 214-465-4 [21[3]

PubChem CID 14327 [1][2]
INChl=1S/C12H160/c13-12-8-

InChl 6-11(7-9-12)10-4-2-1-3-5- [1][2]
10/h6-10,13H,1-5H2
OAHMVZYHIJQTQC-

InChlKey [11[2]

UHFFFAOYSA-N

Canonical SMILES

C1CCcC(CC1)C2=CC=C(C=C2
)O

[1]2]

Synonyms

p-Cyclohexylphenol, 4-
Hydroxyphenylcyclohexane

[213]15]
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Synthesis of 4-Cyclohexylphenol

The primary methods for synthesizing 4-Cyclohexylphenol involve the alkylation of phenol
with either cyclohexanol or cyclohexene.[6][7] These reactions are typically catalyzed by acids,
such as sulfuric acid, phosphoric acid, or solid acid catalysts like zeolites (e.g., H-Mordenite, H-
beta) and transitional aluminas.[6][8] The use of solid acid catalysts is advantageous as it can
lead to higher selectivity for the para-isomer and allows for easier catalyst recovery and reuse.

[6]18]
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Caption: General workflow for the synthesis of 4-Cyclohexylphenol.
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Experimental Protocol: Hydroalkylation of Phenol

This protocol describes a method for the synthesis of 4-Cyclohexylphenol via the
hydroalkylation of phenol using a palladium catalyst.[9]

1. Materials and Equipment:

e Phenol (30 g)

e 1% Pd-Al20s catalyst (1 g)

o Fused salt mixture (NaCl-AlICls, 1:1 mol ratio, 6 g)

o High-pressure autoclave reactor equipped with a stirrer and temperature control
» Hydrogen gas source

o Standard laboratory glassware for workup and purification

2. Procedure:

o Charge the autoclave reactor with phenol, the Pd-Al2Os catalyst, and the fused salt mixture.
o Seal the reactor and purge it with hydrogen gas to remove air.

o Pressurize the reactor with hydrogen.

o Heat the mixture to 120°C while stirring.

» Maintain the reaction at 120°C for 4.5 hours.

 After the reaction period, cool the reactor to room temperature and carefully vent the excess
hydrogen gas.

e Open the reactor and transfer the crude reaction mixture.

 Isolate the product through standard procedures such as filtration to remove the catalyst,
followed by distillation or crystallization to purify the 4-Cyclohexylphenol.
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3. Expected Outcome:

e This method selectively yields 4-Cyclohexylphenol. A reported yield for this specific
protocol is 31.9%.[9]

Industrial and Research Applications

4-Cyclohexylphenol is a versatile chemical intermediate with a broad range of applications.

o Polymer and Resin Production: It is used as a monomer or additive in the manufacturing of
polymers and resins, contributing to enhanced durability and resistance to environmental
factors.[1][3]

o UV Absorbers and Antioxidants: The compound serves as a precursor for the synthesis of
UV absorbers, which protect materials from degradation by ultraviolet radiation, and
antioxidants, which prevent oxidation.[3]

o Pharmaceutical Synthesis: It acts as a key building block in the development of new
pharmaceutical drugs and for metabolic studies, sometimes using isotopically labeled
versions (e.g., with 3°S).[3][10]

o Agrochemicals: In the agrochemical industry, it is employed in the synthesis of pesticides
and herbicides.[3]

» Dyes and Colorants: 4-Cyclohexylphenol is an important intermediate in the manufacture of
dyestuffs, particularly for coloring plastics.[6]
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Caption: Application pathways of 4-Cyclohexylphenol as a chemical intermediate.

Toxicology and Safety

4-Cyclohexylphenol is considered moderately toxic and requires careful handling.

e Hazards: It is harmful if swallowed, inhaled, or in contact with skin.[1][4] The compound
causes irritation to the skin, eyes, and respiratory system.[3][4] Direct contact can lead to
skin inflammation, characterized by itching, scaling, or reddening, and may cause serious
eye damage.[2][4]

o Safety Precautions: When handling 4-Cyclohexylphenol, appropriate personal protective
equipment (PPE) is essential. This includes suitable protective clothing, gloves, and eye/face
protection.[1][4] Work should be conducted in a well-ventilated area to minimize inhalation
exposure.[4]

e Storage: Store in a cool, dry place in a tightly sealed container, away from sources of ignition
and incompatible substances like strong oxidizing agents.[1][4]

Table 3: Hazard and Safety Information
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Code Description Source

Harmful by inhalation, in
R20/21/22 contact with skin and if [1]
swallowed.

Irritating to eyes, respiratory
R36/37/38 _ [1]
system and skin.

In case of contact with eyes,
rinse immediately with plen

S26 y p vy [1]
of water and seek medical

advice.

Wear suitable protective

S36/37/39 clothing, gloves and eye/face [1]
protection.

H315 Causes skin irritation. [2]

H318 Causes serious eye damage. [2]
May cause respirator

H335 o Y ) P Y [2]
irritation.

H400 Very toxic to aquatic life. [2]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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